N1-(benzo[d][1,3]dioxol-5-yl)-N2-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(1,3-benzodioxol-5-yl)-N-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]oxamide
• InChI: InChI=1S/C17H18N2O6S/c20-5-6-23-14(15-2-1-7-26-15)9-18-16(21)17(22)19-11-3-4-12-13(8-11)25-10-24-12/h1-4,7-8,14,20H,5-6,9-10H2,(H,18,21)(H,19,22)
• InChI Key: ZHHPLJSTVXHEEE-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C(=O)NCC(C3=CC=CS3)OCCO
• Molecular Formula: C17H18N2O6S
• Molecular Weight: 378.4 g/mol

Description

N1-(benzo[d][1,3]dioxol-5-yl)-N2-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C17H18N2O6S and its molecular weight is 378.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Functionalization

• Synthesis of Cyclic Hydroxamic Acids and Lactams: Research on the catalytic hydrogenation of ethyl 2-nitrophenyl oxalate derivatives led to the formation of cyclic hydroxamic acids and lactams with potential applications in chemical synthesis and material science. These compounds are related to naturally occurring cyclic hydroxamic acids from Gramineae and show the versatility of oxalamide derivatives in synthetic chemistry (Hartenstein & Sicker, 1993).

Optical and Electronic Properties

• Azo Polymers for Reversible Optical Storage: A study explored the synthesis and copolymerization of certain azo polymers, demonstrating the shift in absorption maxima and photoinduced birefringence. These findings suggest that oxalamide derivatives could potentially be involved in the development of materials with unique optical properties for applications in data storage and photonics (Meng et al., 1996).

Anticancer Activity

• Functionalized Sulfur-Containing Heterocyclic Analogs: A study on hydroxyl-containing benzo[b]thiophene analogs demonstrated selective antiproliferative activity against laryngeal cancer cells. This suggests the potential for chemical compounds with specific functional groups, such as those in oxalamide derivatives, to be investigated for anticancer properties (Haridevamuthu et al., 2023).